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Compound of Interest

Compound Name: aspericin C

Cat. No.: B15570524 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed procedures for the safe disposal of Aspericin C,

commonly known as Aspirin (acetylsalicylic acid), ensuring compliance with safety regulations

and minimizing environmental impact.

Hazard Identification and Safety Data
Aspirin is classified with several hazards that necessitate careful handling and disposal. It is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1][2] Adherence to safety protocols outlined in the material safety data sheet (MSDS)

is paramount.
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Property[2][3] Data

Physical State
Powder, Solid, Crystals or Crystalline powder or

granules

Appearance White

Odor Odorless

Melting Point 136 - 140 °C / 276.8 - 284 °F

Flash Point 250 °C / 482 °F

Specific Gravity 1.350

Molecular Formula C9H8O4

Molecular Weight 180.16 g/mol

Personal Protective Equipment (PPE) and
Emergency Procedures
Before handling Aspericin C, appropriate personal protective equipment should be worn. This

includes safety glasses with side-shields, gloves, and a lab coat.[1] In case of insufficient

ventilation, respiratory protection should be used.[4] Eyewash stations and safety showers

must be readily accessible.

In the event of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide

as extinguishing media.[1] For spills, avoid dust formation, sweep up the material, and place it

in a suitable, closed container for disposal.[1][3]

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of unused or expired Aspericin C is to use an

approved waste disposal plant or a licensed professional waste disposal service.[3][4][5]

Step 1: Collection and Storage of Waste

Collect waste Aspericin C in a clearly labeled, sealed container.
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Store the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents, strong acids, and strong bases.[3]

Step 2: Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Aspericin C.
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Start: Aspericin C Waste

Is a drug take-back program
 or authorized collector available?

Utilize take-back program or
 authorized collector (e.g., DEA, pharmacy kiosk).[6][7][8]

Yes

No

No

End of Disposal Process

Follow household trash disposal procedures.[6]

Mix with an undesirable substance
 (e.g., used coffee grounds, cat litter).[8][9][10]

Place mixture in a sealed container
 (e.g., resealable bag, empty can).[8][9]

Dispose of the sealed container in the household trash.[6]

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15570524?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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